Cas no 1805117-43-4 (2-(Difluoromethyl)-5-fluoro-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-methylpyridine
• CAS No: 1805117-43-4
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4933151
• Update Time: 2025-05-23

2-(Difluoromethyl)-5-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-fluoro-3-methylpyridine
• 2-(Difluoromethyl)-5-fluoro-3-methylpyridine

• Inchi： 1S/C7H6F3N/c1-4-2-5(8)3-11-6(4)7(9)10/h2-3,7H,1H3
• InChI Key： RQDUSUPATZOVJH-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=CN=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-5-fluoro-3-methylpyridine

Introduction to 2-(Difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1805117-43-4)

2-(Difluoromethyl)-5-fluoro-3-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805117-43-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features including two fluorine atoms at the difluoromethyl position and a fluoro group at the 5-fluoro position, exhibits promising biological activities that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine consists of a pyridine ring substituted with a methyl group at the 3-position, a difluoromethyl group at the 2-position, and a fluoro group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, fluorinated pyridines have emerged as a privileged class of compounds in drug discovery due to their ability to modulate enzyme activity, receptor binding, and pharmacokinetic properties. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacological profile of molecules, often leading to improved potency, selectivity, and bioavailability. The compound 2-(Difluoromethyl)-5-fluoro-3-methylpyridine is no exception, demonstrating potential applications in various therapeutic areas.

One of the most compelling aspects of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine is its utility as a building block for synthesizing novel heterocyclic compounds. Researchers have leveraged its structural framework to develop derivatives with enhanced biological activity. For instance, studies have shown that modifications at the difluoromethyl and fluoro positions can lead to compounds with improved efficacy against infectious diseases and cancer. These findings highlight the versatility of this scaffold in addressing unmet medical needs.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(Difluoromethyl)-5-fluoro-3-methylpyridine. Molecular modeling studies have been instrumental in predicting binding interactions between this molecule and biological targets such as enzymes and receptors. By leveraging computational tools, researchers can optimize the structure of this compound to enhance its pharmacological properties before conducting experimental validation.

The pharmacological potential of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine has been explored in several preclinical studies. These investigations have revealed that derivatives of this scaffold exhibit inhibitory activity against various enzymes implicated in pathogenic processes. For example, some analogs have demonstrated potent inhibition of kinases and proteases that are overexpressed in cancer cells. Additionally, preliminary data suggest that these compounds may possess anti-inflammatory properties by modulating signaling pathways associated with immune responses.

Another area where 2-(Difluoromethyl)-5-fluoro-3-methylpyridine shows promise is in the development of agrochemicals. Fluorinated pyridines are known for their ability to enhance the efficacy and environmental compatibility of pesticides and herbicides. By incorporating this compound into novel formulations, researchers aim to develop crop protection agents that offer improved performance while minimizing ecological impact.

The regulatory landscape for fluorinated compounds like 2-(Difluoromethyl)-5-fluoro-3-methylpyridine is evolving in response to growing interest in their applications. Regulatory agencies are increasingly focused on ensuring that these compounds are developed and used responsibly to mitigate any potential risks associated with their production and disposal. Manufacturers must adhere to stringent guidelines to ensure safety and environmental compliance throughout the lifecycle of these products.

In conclusion,2-(Difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1805117-43-4) represents a fascinating example of how structural modifications can unlock new opportunities in drug discovery and agrochemical development. Its unique combination of fluorinated substituents makes it a versatile scaffold for creating molecules with tailored biological activities. As research continues to uncover new applications for this compound, 2-(Difluoromethyl)-5-fluoro-3-methylpyridine is poised to play an increasingly important role in addressing global health challenges while promoting sustainable agricultural practices.